N,N-Diethyl-N-methyldodecan-1-aminium bromide

• CAS No.: 94036-11-0
• Molecular Formula: C17H38BrN
• Molecular Weight: 336.4 g/mol
• IUPAC Name: dodecyl-diethyl-methylazanium;bromide
• InChI: InChI=1S/C17H38N.BrH/c1-5-8-9-10-11-12-13-14-15-16-17-18(4,6-2)7-3;/h5-17H2,1-4H3;1H/q+1;/p-1
• InChI Key: XLFKLLZFPXPPRS-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCC[N+](C)(CC)CC.[Br-]

Description

N,N-Diethyl-N-methyldodecan-1-aminium bromide is a quaternary ammonium compound with the molecular formula C17H38BrN. It is known for its surfactant properties, which make it useful in various industrial and scientific applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Diethyl-N-methyldodecan-1-aminium bromide typically involves the quaternization of N,N-diethyldodecylamine with methyl bromide. The reaction is carried out in an organic solvent such as ethanol or acetone, under reflux conditions. The product is then purified by recrystallization .

Industrial Production Methods

In industrial settings, the production of this compound follows a similar synthetic route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems helps in maintaining consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

N,N-Diethyl-N-methyldodecan-1-aminium bromide undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the bromide ion is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although these reactions are less common.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium hydroxide in aqueous or alcoholic solutions.

Oxidation: Strong oxidizing agents like potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with hydroxide ions would yield N,N-diethyl-N-methyldodecan-1-aminium hydroxide .

Scientific Research Applications

N,N-Diethyl-N-methyldodecan-1-aminium bromide has a wide range of applications in scientific research:

Chemistry: It is used as a phase transfer catalyst in organic synthesis.

Biology: The compound is employed in the preparation of biological samples for electron microscopy.

Industry: It is used in the formulation of detergents, disinfectants, and emulsifiers.

Mechanism of Action

The mechanism of action of N,N-Diethyl-N-methyldodecan-1-aminium bromide is primarily based on its surfactant properties. It reduces the surface tension of aqueous solutions, allowing for better interaction between different phases. This property is utilized in various applications, from emulsification to enhancing the permeability of biological membranes .

Comparison with Similar Compounds

Similar Compounds

Dodecyltrimethylammonium bromide: Another quaternary ammonium compound with similar surfactant properties.

N,N-Dimethyldodecylamine: A tertiary amine with similar chemical structure but different properties due to the absence of the quaternary ammonium group.

Uniqueness

N,N-Diethyl-N-methyldodecan-1-aminium bromide is unique due to its specific combination of diethyl and methyl groups attached to the nitrogen atom, which imparts distinct surfactant properties. This makes it particularly effective in applications requiring strong surface activity and phase transfer capabilities .